molecular formula C10H14N2O2 B13281041 2-Amino-3-(benzyloxy)propanamide

2-Amino-3-(benzyloxy)propanamide

Cat. No.: B13281041
M. Wt: 194.23 g/mol
InChI Key: XWRDUGZJHLTUHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-3-(benzyloxy)propanamide is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-3-(benzyloxy)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-3-(benzyloxy)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14N2O2

Molecular Weight

194.23 g/mol

IUPAC Name

2-amino-3-phenylmethoxypropanamide

InChI

InChI=1S/C10H14N2O2/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H2,12,13)

InChI Key

XWRDUGZJHLTUHF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COCC(C(=O)N)N

Origin of Product

United States
Foundational & Exploratory

Physicochemical Properties and Molecular Weight of 2-Amino-3-(benzyloxy)propanamide: A Technical Guide for Drug Development

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in medicinal chemistry and drug development, I frequently encounter the need to design highly specific, target-oriented molecules. 2-Amino-3-(benzyloxy)propanamide —commonly referred to as O-benzylserinamide—is a premier chiral building block in this domain. Its unique structural topology, combining a primary amine, a primary amide, and a lipophilic benzyl ether, makes it an indispensable scaffold for synthesizing complex peptidomimetics and small-molecule kinase inhibitors.

This whitepaper provides an in-depth analysis of its physicochemical properties, molecular weight calculations, and a self-validating experimental protocol for its synthesis, grounded in field-proven methodologies.

Chemical Identity & Structural Significance

2-Amino-3-(benzyloxy)propanamide exists in enantiomeric forms, with the D-isomer (1)[1] and L-isomer being widely utilized depending on the spatial requirements of the target protein's binding pocket.

The molecule is highly valued because it acts as a dual-functional pharmacophore:

  • The Propanamide Core : Provides a rigid hydrogen-bonding network (both donor and acceptor capabilities) crucial for anchoring into the hinge regions of kinases.

  • The Benzyloxy Group : Acts as a hydrophobic vector that can occupy adjacent lipophilic pockets, enhancing both target affinity and overall metabolic stability.

These properties have led to its extensive use in the development of advanced therapeutics, including 2[2] for autoimmune diseases and 3[3] targeting neurodegenerative conditions.

Physicochemical Properties & Molecular Weight

Accurate stoichiometric calculation is the bedrock of high-yielding synthetic chemistry. The molecular weight of 2-Amino-3-(benzyloxy)propanamide is 194.23 g/mol , derived from its exact atomic composition. Understanding its physicochemical profile is critical for predicting its behavior in both synthetic workflows and biological assays.

PropertyValueCausality / Relevance in Drug Design
Molecular Formula C10H14N2O2Defines the exact atomic composition required for mass spectrometry validation.
Molecular Weight 194.23 g/mol Critical for precise stoichiometric calculations during coupling reactions.
Exact Mass 194.1055 DaUsed as the primary identifier in High-Resolution Mass Spectrometry (HRMS).
LogP (predicted) ~0.8 - 1.2Indicates moderate lipophilicity, striking a balance between aqueous solubility and organic phase partitioning.
Hydrogen Bond Donors 3High capacity for target engagement via H-bonding (primary amine, primary amide).
Hydrogen Bond Acceptors 3Facilitates interaction with kinase hinge regions (ether oxygen, amide carbonyl, amine nitrogen).
Topological Polar Surface Area 72.3 ŲSuggests excellent membrane permeability and potential for CNS penetration.

Experimental Protocol: A Self-Validating Synthesis

To ensure scientific integrity, the synthesis of 2-Amino-3-(benzyloxy)propanamide from Boc-O-benzyl-serine must be executed as a self-validating system . This means incorporating In-Process Controls (IPCs) that empirically prove the success of one step before the next begins.

Step 1: Amidation of Boc-O-benzyl-serine

Objective: Convert the carboxylic acid to a primary amide without racemizing the α-chiral center.

  • Preparation : Dissolve 1.0 equivalent of Boc-Ser(Bzl)-OH in anhydrous DMF to achieve a 0.2 M concentration.

  • Activation : Add 1.2 eq of HATU and 3.0 eq of DIPEA. Stir for 10 minutes at 0 °C.

    • Causality : HATU is selected over EDC/HOBt due to its superior efficiency in minimizing epimerization. DIPEA acts as a non-nucleophilic base, deprotonating the carboxylic acid without interfering with the activated ester intermediate.

  • Coupling : Add 2.0 eq of Ammonium chloride ( NH4​Cl ). Stir at room temperature for 4 hours.

  • Self-Validation (IPC) : Analyze a 5 µL reaction aliquot via LC-MS. The reaction is only deemed complete when the starting material ( m/z 294.1 [M−H]− ) is entirely consumed, and the intermediate Boc-O-benzyl-serinamide ( m/z 295.1 [M+H]+ ) constitutes >95% of the total ion current.

  • Workup : Dilute with EtOAc, wash sequentially with 5% aqueous LiCl (to extract DMF), saturated NaHCO3​ , and brine. Dry over Na2​SO4​ and concentrate in vacuo.

Step 2: Acidic Cleavage of the Boc Group

Objective: Unmask the primary amine while preserving the benzyl ether.

  • Preparation : Dissolve the crude intermediate in Dichloromethane (DCM) at 0.1 M.

  • Deprotection : Add Trifluoroacetic acid (TFA) to achieve a 1:4 TFA:DCM ratio. Stir at room temperature for 2 hours.

    • Causality : This specific acidic concentration is strong enough to rapidly cleave the tert-butyl carbamate (Boc) group via a tert-butyl cation intermediate, yet mild enough to leave the benzyl ether strictly intact.

  • Self-Validation (IPC) : Monitor by LC-MS. The system is validated when the m/z 295.1 peak vanishes entirely, replaced by the target 2-Amino-3-(benzyloxy)propanamide mass at m/z 195.1 [M+H]+ .

  • Isolation : Concentrate under reduced pressure. Co-evaporate with toluene three times to remove residual TFA, yielding the TFA salt of the target compound.

G N1 Boc-O-benzyl-Serine (Starting Material) N2 Amidation (NH4Cl, HATU, DIPEA) N1->N2 Coupling N3 Boc-O-benzyl-Serinamide (Intermediate) N2->N3 Yield > 85% N4 Boc Deprotection (TFA / DCM) N3->N4 Acidic Cleavage N5 2-Amino-3-(benzyloxy)propanamide (Target Compound) N4->N5 Purification

Synthetic workflow for 2-Amino-3-(benzyloxy)propanamide.

Mechanistic Insights in Drug Discovery

Once synthesized, the free primary amine of 2-Amino-3-(benzyloxy)propanamide serves as a highly reactive nucleophile for downstream functionalization. In medicinal chemistry, it is frequently subjected to N-protection strategies, such as 4[4], to facilitate complex peptide chain elongation.

More importantly, when incorporated into small-molecule libraries, the compound acts as a dual-pronged anchor. The primary amide mimics the hydrogen-bonding patterns of ATP, allowing it to bind to the kinase hinge region, while the flexible benzyl ether projects into the hydrophobic specificity pocket (often the DFG-out pocket). This logical relationship is the cornerstone of designing highly selective kinase inhibitors.

G N1 2-Amino-3-(benzyloxy)propanamide (Chiral Scaffold) N2 Amine Functionalization (Urea/Amide Formation) N1->N2 Synthetic Elaboration N3 Kinase Inhibitor Candidate (e.g., SYK Modulator) N2->N3 Lead Optimization N4 Hinge Region Binding (Amide Motif) N3->N4 Target Engagement N5 Hydrophobic Pocket (Benzyl Ether Motif) N3->N5 Target Engagement

Structural role of 2-Amino-3-(benzyloxy)propanamide in kinase inhibitor design.

References

  • Molaid Chemical Database . "O-benzyl-D-serinamide - CAS号75144-50-2". Source: Molaid. URL: [Link]

  • Google Patents. "CN103282352A - Benzamides and nicotinamides as syk modulators". Source: Google Patents.
  • Google Patents. "US6982274B2 - 1H-indazole compound". Source: Google Patents.
  • ACS Publications . "Methyl 2-((Succinimidooxy)carbonyl)benzoate (MSB): A New, Efficient Reagent for N-Phthaloylation of Amino Acid and Peptide Derivatives". Source: Journal of Organic Chemistry. URL:[Link]

Sources

Role of 2-Amino-3-(benzyloxy)propanamide as a chiral building block

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 2-Amino-3-(benzyloxy)propanamide as a Chiral Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Modern Synthesis

In the realm of pharmaceutical sciences and organic chemistry, the three-dimensional arrangement of atoms within a molecule is not a trivial detail; it is a critical determinant of biological function. The vast majority of biological targets, such as enzymes and receptors, are inherently chiral, meaning they interact differently with enantiomers—non-superimposable mirror-image molecules.[1] This fundamental principle underscores the necessity of asymmetric synthesis, the art of selectively producing a single enantiomer of a chiral molecule.[2] An effective strategy in this endeavor is the use of chiral building blocks, which are enantiomerically pure compounds that serve as starting materials, embedding a specific stereochemistry into the target molecule from the outset.[3][]

Among the versatile chiral building blocks derived from the natural "chiral pool," amino acids and their derivatives are of paramount importance.[5][6] This guide focuses on 2-Amino-3-(benzyloxy)propanamide, an amide derivative of O-benzyl serine. Available in both (R) and (S) configurations, this compound offers a robust scaffold for introducing a defined stereocenter, making it a valuable tool in the synthesis of complex, biologically active molecules. Its structure combines a stereogenic center, a nucleophilic amine, a versatile amide, and a benzyl-protected hydroxyl group, providing multiple points for synthetic manipulation.

Core Attributes of 2-Amino-3-(benzyloxy)propanamide

The utility of 2-Amino-3-(benzyloxy)propanamide as a chiral building block stems from its distinct chemical features. The parent molecule, serine, provides the core chirality. The benzyl ether protecting group on the side-chain hydroxyl is crucial; it is stable under a wide range of reaction conditions but can be readily removed via catalytic hydrogenolysis, offering an orthogonal deprotection strategy.[7][8] The primary amide and amine functionalities serve as key reactive handles for subsequent chemical transformations.

Table 1: Physicochemical Properties of Related Precursors

While specific data for 2-Amino-3-(benzyloxy)propanamide is not consolidated, the properties of its closely related precursor, (R)-2-Amino-3-(benzyloxy)propan-1-ol, provide a useful reference.

PropertyValue
Synonym (2R)-2-amino-3-(benzyloxy)-1-propanol
Molecular Formula C₁₀H₁₅NO₂
Molecular Weight 181.23 g/mol
Appearance White to yellow powder or crystals[9]
Melting Point 34-37 °C
Boiling Point 307 °C
Optical Activity [α]20/D +4°, c = 1 in methylene chloride
Storage Inert atmosphere, 2-8°C[9]

Synthesis of 2-Amino-3-(benzyloxy)propanamide

The synthesis of 2-Amino-3-(benzyloxy)propanamide typically starts from the corresponding enantiomer of O-benzyl-serine, a commercially available protected amino acid. The core transformation is the amidation of the carboxylic acid. A common and effective method involves activating the carboxylic acid followed by reaction with ammonia.

Experimental Protocol: Synthesis of (R)-2-Amino-3-(benzyloxy)propanamide

This protocol describes a representative synthesis starting from N-Boc-O-benzyl-D-serine, which protects the amine during the amidation step.

Materials:

  • N-Boc-O-benzyl-D-serine[10]

  • Ethyl chloroformate

  • N-Methylmorpholine (NMM)

  • Ammonia (0.5 M solution in 1,4-dioxane)

  • Tetrahydrofuran (THF), anhydrous

  • Dichloromethane (DCM)

  • Trifluoroacetic acid (TFA)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Activation of Carboxylic Acid: To a solution of N-Boc-O-benzyl-D-serine (1.0 eq) in anhydrous THF (0.2 M) at -15 °C under an inert atmosphere (nitrogen or argon), add N-Methylmorpholine (1.1 eq). Stir the mixture for 5 minutes. Add ethyl chloroformate (1.1 eq) dropwise, ensuring the temperature remains below -10 °C. The formation of a white precipitate (NMM·HCl) will be observed. Stir the reaction mixture at -15 °C for 30 minutes.

  • Amidation: To the mixed anhydride solution, add a 0.5 M solution of ammonia in 1,4-dioxane (2.5 eq) dropwise, maintaining the temperature at -15 °C. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Work-up and Purification (Protected Intermediate): Quench the reaction with water and extract the product with ethyl acetate (3x). Combine the organic layers, wash with saturated NaHCO₃ solution and brine, then dry over anhydrous MgSO₄. Filter and concentrate under reduced pressure. The crude N-Boc protected amide can be purified by flash column chromatography on silica gel.

  • Boc Deprotection: Dissolve the purified N-Boc-2-amino-3-(benzyloxy)propanamide in dichloromethane (DCM, 0.2 M). Add trifluoroacetic acid (TFA, 10 eq) and stir at room temperature for 2 hours.

  • Isolation of Final Product: Remove the solvent and excess TFA under reduced pressure. Dissolve the residue in DCM and wash with saturated NaHCO₃ solution to neutralize any remaining acid. Extract the aqueous layer with DCM (2x). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate to yield the final product, (R)-2-Amino-3-(benzyloxy)propanamide. Confirm purity and identity using NMR and mass spectrometry.

G cluster_activation Step 1: Mixed Anhydride Formation cluster_amidation Step 2: Amidation cluster_deprotection Step 3: Boc Deprotection start N-Boc-O-benzyl-D-serine reagents1 Ethyl Chloroformate, NMM THF, -15 °C start->reagents1 intermediate Mixed Anhydride Intermediate reagents1->intermediate reagents2 Ammonia in Dioxane intermediate->reagents2 product1 N-Boc-2-amino-3-(benzyloxy)propanamide reagents2->product1 reagents3 TFA, DCM product1->reagents3 final_product (R)-2-Amino-3-(benzyloxy)propanamide reagents3->final_product

Caption: Synthetic workflow for 2-Amino-3-(benzyloxy)propanamide.

Applications in Asymmetric Synthesis

The primary value of 2-Amino-3-(benzyloxy)propanamide lies in its application as a chiral synthon. The stereocenter at the C2 position is used to introduce chirality into larger, more complex molecules, a critical step in the development of single-enantiomer pharmaceuticals.[1]

Reductive Amination and N-Alkylation

The primary amine of 2-Amino-3-(benzyloxy)propanamide can undergo reductive amination with aldehydes or ketones to form secondary amines. This reaction creates a new C-N bond while preserving the original stereocenter. This strategy is employed in the synthesis of drugs like Safinamide and Ralfinamide, where a chiral aminopropanamide core is reductively alkylated with a substituted benzaldehyde.[11]

G chiral_block (S)-2-Amino-3-(benzyloxy)propanamide reagents Reducing Agent (e.g., NaBH(OAc)₃ or H₂, Pd/C) chiral_block->reagents aldehyde R-CHO (Substituted Aldehyde) aldehyde->reagents product N-Alkylated Product (New Chiral Amine) reagents->product

Caption: General scheme for reductive amination using the chiral building block.

Case Study: Synthesis of Safinamide Analogues

The synthesis of Safinamide, an anticonvulsant and antiparkinsonian drug, provides a compelling example of the utility of related chiral building blocks. The core of Safinamide is an (S)-2-aminopropanamide moiety. A similar strategy can be envisioned for incorporating 2-Amino-3-(benzyloxy)propanamide into analogous structures. The synthesis involves the reductive amination of the chiral aminopropanamide with a specific 4-(benzyloxy)benzaldehyde derivative.[11] The chirality of the final drug molecule is directly inherited from the chiral aminopropanamide starting material.

Key Synthetic Logic:

  • Attachment: The chiral building block, (S)-2-Amino-3-(benzyloxy)propanamide, is reacted with a substituted 4-(benzyloxy)benzaldehyde.

  • Diastereoselective Reaction: A Schiff base intermediate is formed, which is then reduced. The pre-existing stereocenter on the aminopropanamide ensures that the final product is a single enantiomer.

  • Final Molecule: This yields the N-benzylated propanamide derivative, a core structure in several biologically active compounds.[11][12]

The Role of the Benzyl Protecting Group

The benzyl ether on the C3 position serves two critical functions:

  • Masking Reactivity: It prevents the hydroxyl group from participating in unwanted side reactions during the modification of the amine or amide groups.

  • Facilitating Deprotection: The benzyl group can be cleanly removed by catalytic hydrogenolysis (H₂ gas with a palladium catalyst), a mild method that is often compatible with other functional groups in the molecule.[8][13] This deprotection step unmasks the hydroxyl group at a late stage in the synthesis, allowing for further functionalization if needed or yielding the final target molecule.

Conclusion and Future Outlook

2-Amino-3-(benzyloxy)propanamide stands as a highly valuable and versatile chiral building block for modern organic synthesis. Derived from the readily available chiral pool of amino acids, it provides a reliable method for introducing a key stereocenter into target molecules. Its well-defined reactive sites—the primary amine, the amide, and the masked hydroxyl group—allow for a predictable and logical synthetic design.

As the demand for enantiomerically pure pharmaceuticals continues to grow, the importance of robust chiral building blocks like 2-Amino-3-(benzyloxy)propanamide will only increase. Its demonstrated utility in constructing complex scaffolds makes it an indispensable tool for researchers in drug discovery, medicinal chemistry, and total synthesis, enabling the efficient and stereocontrolled production of the next generation of therapeutic agents.[]

References

  • Chiral auxiliary - Wikipedia. (n.d.).
  • The Architect's Hand: A Technical Guide to Chiral Auxiliaries in Asymmetric Synthesis - Benchchem. (2025).
  • Asymmetric Synthesis - University of York. (2007, May 9).
  • Asymmetric Synthesis. (n.d.).
  • Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. (2019, October 15). PubMed.
  • The Science Behind O-Benzyl-L-serine: Applications in Research & Development. (n.d.).
  • The Role of O-Benzyl-D-serine (CAS 10433-52-0) in Peptide Synthesis. (2026, March 6).
  • (R)-2-Amino-3-(benzyloxy)propan-1-ol hydrochloride. (n.d.). BLDpharm.
  • O-Benzyl-D-serine. (n.d.). Chem-Impex.
  • CAS 47173-80-8: N-Boc-O-benzyl-D-serine. (n.d.). CymitQuimica.
  • Process for the production of 2-[4-(3- and 2-fluorobenzyloxy) benzylamino] propanamides. (2011, December 13). Google Patents.
  • Chiral Building Blocks Selection. (n.d.). Enamine.
  • An improved process for the preparation of lacosamide. (n.d.). Google Patents.
  • A Comparative Guide to Serine Derivatives in Synthesis: Methyl benzyl-DL-serinate vs. Boc-Ser(Bzl)-OH. (2025). Benchchem.
  • (R)-2-Amino-3-(benzyloxy)propan-1-ol hydrochloride. (n.d.). Sigma-Aldrich.
  • (R)-(+)-2-Amino-3-benzyloxy-1-propanol. (n.d.). MilliporeSigma.
  • Applications of Amino Acid Derivatives in Next-Generation Peptide Drugs. (n.d.). BOC Sciences.
  • Application Notes and Protocols for the Synthesis of Unnatural Amino Acids Using 2-(((Benzyloxy)carbonyl)amino)malonic Acid. (2025). Benchchem.
  • The discovery of 2-amino-3,5-diarylbenzamide inhibitors of IKK-alpha and IKK-beta kinases. (2007, July 15). Bioorganic & Medicinal Chemistry Letters.
  • Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. (2025, July 18). MDPI.
  • Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. (2023, February 2). MDPI.
  • Precision Chiral Building Block Synthesis. (n.d.). BOC Sciences.
  • Discovery of benzyloxy benzamide derivatives as potent neuroprotective agents against ischemic stroke. (2023, December 5). PubMed.
  • Enantioselective Synthesis of 2- and 3-Benzofuryl β-Amino Alcohols. (n.d.). ResearchGate.
  • Technical Guide: 2-amino-N-(3-hydroxypropyl)benzamide (CAS No. 30739-27-6). (2025). Benchchem.
  • Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. (n.d.). PMC.
  • ENANTIOSELECTIVE CATALYTIC THREE-COMPONENT SYNTHESIS OF OPTICALLY ACTIVE PROPARGYL AMINO ETHERS. (2025). Hungarian Journal of Industry and Chemistry.
  • Compound: O-BENZYL-l-SERINE (CHEMBL1235900). (n.d.). ChEMBL - EMBL-EBI.
  • Enantioselective Synthesis of 2- and 3Benzofuryl b-Amino Alcohols. (2025, August 5). Request PDF.
  • Process for production of 2-amino-1,3-propanediol. (n.d.). Google Patents.
  • ENANTIOSELECTIVE SYNTHESIS OF (2? AND 3?BENZOFURANYL)AMINO-AL... (2000, December 12). LOCKSS.
  • Amino Acids as Chiral Building Blocks. (n.d.). ResearchGate.

Sources

Methodological & Application

Application Notes & Protocols: A Guide to Incorporating 2-Amino-3-(benzyloxy)propanamide into Novel JNK Inhibitor Scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals From: The Office of the Senior Application Scientist

Foreword: The c-Jun N-terminal kinases (JNKs) represent a critical node in cellular stress-response pathways.[1] Dysregulation of JNK signaling is implicated in a host of human pathologies, including neurodegenerative diseases, inflammatory disorders, and various cancers.[2][3] Consequently, the development of potent and selective JNK inhibitors is an area of intense therapeutic interest.[4] This guide moves beyond the exploration of established chemical scaffolds to detail a strategic approach for innovation: the incorporation of 2-Amino-3-(benzyloxy)propanamide as a novel fragment. This strategy is rooted in the principles of scaffold hopping, a powerful medicinal chemistry technique aimed at discovering new, patentable core structures that retain or improve upon the biological activity of a known ligand.[5][6] By integrating this versatile amino acid derivative, we aim to unlock new chemical space, modulate physicochemical properties, and ultimately, generate next-generation JNK inhibitors with enhanced therapeutic potential.

Section 1: The Scientific Rationale and Strategic Framework

The JNK Signaling Cascade: A Therapeutic Target

The JNK pathway is a tiered signaling cascade belonging to the mitogen-activated protein kinase (MAPK) family.[7] It acts as a cellular sensor for a wide array of stress stimuli, including inflammatory cytokines, UV radiation, and oxidative stress.[3][8] The canonical pathway involves a three-tiered kinase module: a MAP kinase kinase kinase (MAP3K) activates a MAP kinase kinase (MKK4 or MKK7), which in turn phosphorylates and activates JNK.[9] Activated JNKs then phosphorylate a range of cytoplasmic and nuclear substrates, most notably the transcription factor c-Jun, to orchestrate cellular responses such as apoptosis, inflammation, and proliferation.[1][10]

There are three primary JNK isoforms (JNK1, JNK2, and JNK3), encoded by separate genes. While JNK1 and JNK2 are ubiquitously expressed, JNK3 is found predominantly in the brain, heart, and testes, making it a particularly attractive target for neurodegenerative disorders like Alzheimer's and Parkinson's disease.[3][11] The distinct and sometimes opposing roles of these isoforms underscore the need for developing isoform-selective inhibitors to maximize therapeutic benefit and minimize off-target effects.[12]

JNK_Signaling_Pathway cluster_stimuli Stress Stimuli cluster_cascade MAPK Cascade cluster_downstream Downstream Effects Cytokines Cytokines MAP3K MAP3Ks (e.g., ASK1, MLK) Cytokines->MAP3K UV_Radiation UV_Radiation UV_Radiation->MAP3K Oxidative_Stress Oxidative_Stress Oxidative_Stress->MAP3K MKK4_7 MKK4 / MKK7 MAP3K->MKK4_7 phosphorylates JNK JNK1 / JNK2 / JNK3 MKK4_7->JNK phosphorylates cJun c-Jun / AP-1 JNK->cJun phosphorylates Gene_Expression Gene Expression cJun->Gene_Expression regulates Cellular_Response Apoptosis, Inflammation, Proliferation Gene_Expression->Cellular_Response leads to Workflow_Diagram cluster_design Design & Synthesis cluster_invitro In Vitro Evaluation cluster_functional Functional Assessment node_synthesis Protocol 1: Synthesis of Novel Amide-Linked Inhibitor node_purify Purification & Characterization (HPLC, NMR, MS) node_synthesis->node_purify node_kinase_assay Protocol 2: Direct Kinase Inhibition Assay (IC50 Determination) node_purify->node_kinase_assay node_cell_assay Protocol 3: Cellular Target Engagement (Western Blot for p-JNK) node_kinase_assay->node_cell_assay Promising Compounds node_apoptosis Protocol 4: Cellular Apoptosis Assay (e.g., Caspase-Glo) node_cell_assay->node_apoptosis Active Compounds

Sources

Troubleshooting & Optimization

How to prevent racemization during 2-Amino-3-(benzyloxy)propanamide peptide coupling

Author: BenchChem Technical Support Team. Date: April 2026

Topic: Preventing Racemization during 2-Amino-3-(benzyloxy)propanamide Peptide Coupling

Audience: Researchers, scientists, and drug development professionals.

Introduction

Welcome to the technical support guide for ensuring the stereochemical integrity of peptides incorporating 2-Amino-3-(benzyloxy)propanamide. This resource is designed to provide you, the research and development scientist, with a deep understanding of the causes of racemization during peptide synthesis and to offer practical, field-tested solutions for its prevention. As you navigate the complexities of peptide chemistry, maintaining the precise three-dimensional structure of your molecules is paramount to their biological activity and therapeutic potential. This guide will serve as your partner in troubleshooting common issues and implementing robust protocols to safeguard the chirality of your valuable synthetic peptides.

Part 1: Troubleshooting Guide - Diagnosing and Solving Racemization

This section addresses specific problems you may encounter during the synthesis of peptides containing 2-Amino-3-(benzyloxy)propanamide.

Question 1: I'm observing significant epimerization in my peptide product containing 2-Amino-3-(benzyloxy)propanamide. What is the most likely cause?

The primary cause of racemization during peptide coupling is the formation of a 5(4H)-oxazolone intermediate from the activated amino acid. This planar, achiral intermediate can be protonated from either side, leading to a loss of stereochemical purity. The formation of this oxazolone is particularly facile for N-acyl amino acids, which is the state of the C-terminal residue of your growing peptide chain during the coupling of the next amino acid.

Several factors can exacerbate this issue:

  • Over-activation of the Carboxylic Acid: Using highly reactive coupling reagents without the proper additives can lead to a rapid buildup of the activated species, which then has more time to cyclize into the oxazolone before it reacts with the incoming amine.

  • Choice of Coupling Reagent: Carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are notorious for causing racemization if used alone.

  • Excessive Base: The presence of a strong, non-sterically hindered tertiary amine base, such as triethylamine (TEA), can deprotonate the α-carbon of the oxazolone, leading to rapid racemization.

  • High Temperatures: Increased reaction temperatures provide the necessary activation energy for oxazolone formation and subsequent racemization.

  • Solvent Effects: Polar aprotic solvents like dimethylformamide (DMF) and N-methylpyrrolidone (NMP) can stabilize the charged intermediates involved in oxazolone formation, thereby promoting racemization.

Question 2: How can I modify my coupling protocol to minimize racemization when using 2-Amino-3-(benzyloxy)propanamide?

To minimize racemization, you need to control the activation step and favor the aminolysis of the activated ester over the formation of the oxazolone intermediate. Here are several strategies:

Strategy 1: The Use of Additives with Carbodiimides

When using carbodiimides like EDC, the inclusion of an additive is crucial. These additives react with the initially formed O-acylisourea intermediate to generate an activated ester that is less prone to racemization than the O-acylisourea itself.

  • 1-Hydroxybenzotriazole (HOBt): Traditionally, HOBt has been the go-to additive. It forms an activated ester that is relatively stable and reacts efficiently with the amine component.

  • Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®): Oxyma is a more modern and highly effective alternative to HOBt. It has been shown to be superior in suppressing racemization and is non-explosive, unlike HOBt.

Table 1: Comparison of Common Additives for Carbodiimide-Mediated Coupling

AdditiveStructureAdvantagesDisadvantages
HOBt 1-HydroxybenzotriazoleEffective at suppressing racemization, widely used.Potentially explosive under certain conditions.
OxymaPure® Ethyl 2-cyano-2-(hydroxyimino)acetateSuperior racemization suppression compared to HOBt, non-explosive, higher coupling efficiency.May be more expensive than HOBt.

Strategy 2: Employing Modern Coupling Reagents

Modern coupling reagents, particularly those based on phosphonium and iminium/uronium salts, are designed to minimize racemization.

  • Phosphonium Salts: Reagents like (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) and its derivatives (PyBOP, PyAOP) are highly efficient and generally lead to low levels of racemization.

  • Iminium/Uronium Salts: Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are also excellent choices for minimizing racemization, especially when used with a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).

Question 3: What is the optimal base and solvent combination to prevent racemization?

The choice of base and solvent plays a critical role in controlling stereoselectivity.

  • Base Selection: A sterically hindered, non-nucleophilic base is preferred. N,N-Diisopropylethylamine (DIPEA) is a better choice than triethylamine (TEA) because its bulkiness minimizes the deprotonation of the α-carbon of the activated amino acid. 2,4,6-Collidine is another excellent option.

  • Solvent Selection: While polar aprotic solvents like DMF and NMP are common in peptide synthesis for their excellent solvating properties, less polar solvents can sometimes reduce racemization. Dichloromethane (DCM) or tetrahydrofuran (THF) can be considered, although solubility may become an issue. For many applications, a balance must be struck, and using DMF with the right coupling reagent and base combination is often the most practical approach.

Question 4: How can I experimentally verify the stereochemical purity of my final peptide?

You must analytically determine the enantiomeric purity of your peptide. The most common method is:

  • Chiral High-Performance Liquid Chromatography (HPLC): This technique uses a chiral stationary phase to separate enantiomers. By comparing the retention times of your synthetic peptide with those of authentic standards of both diastereomers (if available), you can accurately quantify the extent of racemization.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of racemization during peptide coupling?

Racemization during peptide coupling primarily proceeds through the oxazolone mechanism . The process can be broken down into the following steps:

  • Activation: The carboxylic acid of the N-protected amino acid is activated by the coupling reagent.

  • Cyclization: The activated carbonyl group is attacked by the lone pair of electrons on the nitrogen atom of the same amino acid's amide bond, leading to the formation of a 5(4H)-oxazolone.

  • Enolization: A base removes the proton from the α-carbon of the oxazolone, forming a planar, achiral enolate intermediate.

  • Reprotonation: The enolate can be protonated from either face, leading to a mixture of L- and D-isomers.

  • Aminolysis: The oxazolone can also be directly attacked by the N-terminal amine of the coupling partner, which can also lead to racemization.

Diagram 1: Mechanism of Racemization via Oxazolone Formation

racemization_mechanism cluster_activation Activation cluster_cyclization Cyclization cluster_enolization Enolization & Racemization cluster_coupling Peptide Bond Formation A N-Protected Amino Acid (L-configuration) B Activated Intermediate A->B + Coupling Reagent C 5(4H)-Oxazolone (Chiral) B->C D Planar Enolate (Achiral) C->D - H+ (Base) E Racemized Oxazolone (L/D Mixture) D->E + H+ F Racemized Peptide Product E->F + Amino Component coupling_strategy start Start: Need to couple 2-Amino-3-(benzyloxy)propanamide is_rac_prone Is the coupling known to be racemization-prone? start->is_rac_prone use_carbodiimide Using a Carbodiimide (EDC/DCC)? is_rac_prone->use_carbodiimide Yes use_iminium Use Iminium/Uronium Reagent (HATU, HBTU) is_rac_prone->use_iminium No/Unsure add_additive Add OxymaPure® or HOBt use_carbodiimide->add_additive Yes use_carbodiimide->use_iminium No base_choice Select Base add_additive->base_choice use_iminium->base_choice use_dipea Use DIPEA or Collidine base_choice->use_dipea Optimal avoid_tea Avoid TEA base_choice->avoid_tea Sub-optimal temp_control Control Temperature use_dipea->temp_control avoid_tea->temp_control low_temp Start at 0°C, then RT temp_control->low_temp Recommended high_temp Avoid elevated temperatures temp_control->high_temp Not Recommended analysis Analyze Purity by Chiral HPLC low_temp->analysis high_temp->analysis

Validation & Comparative

A Senior Application Scientist's Guide to 1H NMR in Confirming the Structural Purity of 2-Amino-3-(benzyloxy)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of drug development and manufacturing, the absolute structural purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy.[1][2] For a molecule like 2-Amino-3-(benzyloxy)propanamide, a potential building block in novel therapeutics, ensuring the absence of structural isomers, residual starting materials, or side-products is paramount. While chromatographic techniques like HPLC are workhorses for purity analysis, they often rely on the availability of reference standards for every potential impurity.

This guide provides an in-depth comparison and validation workflow using Quantitative 1H Nuclear Magnetic Resonance (qNMR) spectroscopy. As a primary analytical method, NMR offers a nearly universal detection mechanism, providing simultaneous structural confirmation and quantification of the target analyte against a certified internal standard, often without the need to isolate and characterize every impurity.[3][4] We will explore the causality behind experimental choices, present a self-validating protocol, and compare the spectral data of pure 2-Amino-3-(benzyloxy)propanamide with a common process-related impurity.

The Foundational Principle: Why 1H NMR is Inherently Quantitative

At its core, the power of qNMR lies in a simple, direct relationship: the area under a resonance signal is directly proportional to the number of atomic nuclei (protons, in this case) giving rise to that signal.[5] This principle allows for the determination of the relative and absolute purity of a substance by comparing the integral of a known analyte signal to that of a certified internal standard of known concentration.[3][6] This stands in contrast to many chromatographic techniques where response factors for different molecules can vary significantly.

Experimental Workflow: A Self-Validating Protocol

The following protocol is designed not just to acquire a spectrum, but to generate data that is inherently trustworthy and quantifiable. The choice of each parameter is critical for ensuring that the signal proportionality principle holds true.

G cluster_prep Sample Preparation cluster_acq Data Acquisition (qNMR) cluster_proc Data Processing & Analysis weigh 1. Accurately weigh ~15 mg analyte & ~5 mg internal standard (e.g., Maleic Acid) dissolve 2. Dissolve in ~0.7 mL Deuterated Solvent (DMSO-d6) weigh->dissolve transfer 3. Filter & Transfer to 5 mm NMR Tube dissolve->transfer acquire 4. Acquire 1H NMR Spectrum (Key Parameters: D1 > 5xT1, 90° pulse) transfer->acquire process 5. Phasing & Baseline Correction acquire->process integrate 6. Integrate Analyte & Standard Signals process->integrate calculate 7. Calculate Purity using Integral Ratios integrate->calculate

Caption: High-level workflow for qNMR-based purity validation.

Detailed Step-by-Step Methodology

1. Sample Preparation:

  • Step 1: Weighing. Using a calibrated microbalance, accurately weigh approximately 15-25 mg of 2-Amino-3-(benzyloxy)propanamide.[7][8] In the same vial, add approximately 5-10 mg of a high-purity, certified internal standard (e.g., maleic acid, dimethyl sulfone). Record the weights precisely.

    • Causality: Accurate weighing is often the largest source of error in qNMR.[5] The internal standard must be chemically inert with the analyte, have signals that do not overlap with the analyte's signals, and be soluble in the chosen solvent.

  • Step 2: Dissolution. Add approximately 0.7 mL of a deuterated solvent. For 2-Amino-3-(benzyloxy)propanamide, Dimethyl sulfoxide-d6 (DMSO-d6) is an excellent choice.

    • Causality: Deuterated solvents are used to avoid a large, obscuring solvent signal in the 1H spectrum.[9] DMSO-d6 is particularly useful for amides and amines as it slows the chemical exchange of N-H and O-H protons, often allowing them to be observed as distinct, and sometimes coupled, signals.[10]

  • Step 3: Transfer. Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[11][12]

    • Causality: Suspended solids will degrade the magnetic field homogeneity, leading to broadened spectral lines and poor resolution, which compromises the accuracy of integration.[7]

2. Data Acquisition:

  • Step 4: Spectrometer Setup. On a modern NMR spectrometer (≥400 MHz recommended for better signal dispersion), insert the sample and allow it to thermally equilibrate.

  • Step 5: Acquiring the Spectrum. Use quantitative acquisition parameters.

    • Relaxation Delay (D1): Set D1 to be at least 5 times the longest T1 (spin-lattice relaxation time) of any proton being quantified (both analyte and standard). A conservative value of 30-60 seconds is often sufficient for small molecules.

    • Pulse Angle: Use a calibrated 90° pulse angle.

    • Scans: Acquire a sufficient number of scans (e.g., 8 to 16) to achieve a good signal-to-noise ratio (>250:1 is ideal for quantification).

    • Causality: These parameters ensure that all protons are fully relaxed before each pulse. Failure to do so results in signals that are not fully representative of their proton count, invalidating the quantitative analysis.

Data Interpretation: A Comparative Analysis

To validate purity, we compare the acquired spectrum against the expected spectrum of 2-Amino-3-(benzyloxy)propanamide and scrutinize it for unexpected signals. A common process-related impurity could be the starting material or a related intermediate, such as (R)-2-Amino-3-(benzyloxy)propan-1-ol [13][14], where the amide group is instead a primary alcohol.

Structure of 2-Amino-3-(benzyloxy)propanamide: Chemical structure of 2-Amino-3-(benzyloxy)propanamide (Image for illustrative purposes)

Comparative 1H NMR Data Table

The table below outlines the expected signals for the target compound and the potential alcohol impurity in DMSO-d6.

Proton Assignment (Analyte)Expected δ (ppm)MultiplicityIntegrationComparative Impurity Signal: (R)-2-Amino-3-(benzyloxy)propan-1-olExpected δ (ppm)
H_a (Phenyl, 5H)~7.3Multiplet5HPhenyl protons~7.3
H_b (Amide, -CONH₂)~7.0-7.5Broad Singlet (2)2HAlcohol (-OH) & Amine (-NH₂)~4.5 & ~2.0-3.0
H_c (Benzyl, -OCH₂)~4.5Singlet2HBenzyl protons~4.4
H_d (CH)~3.5-3.7Multiplet1HCH~3.0-3.2
H_e (CH₂)~3.3-3.5Multiplet2HCH₂OH~3.3-3.4
H_f (Amine, -NH₂)~2.5-3.5Broad Singlet2H(Covered by other signals)(Covered by other signals)

Note: Chemical shifts (δ) are estimates and can vary based on concentration and pH.[15] The broadness of NH and OH signals is due to chemical exchange.[15]

Purity Assessment Logic

G start Analyze Processed 1H NMR Spectrum assign_analyte 1. Assign all major signals to Analyte Structure start->assign_analyte check_integrals 2. Verify Relative Integration Ratios (e.g., Phenyl:Benzyl = 5:2) assign_analyte->check_integrals impurity_search 3. Search for Unassigned Signals check_integrals->impurity_search no_impurities No significant unassigned signals impurity_search->no_impurities PASS impurities_found Unassigned signals detected impurity_search->impurities_found FAIL quantify 4. Quantify Analyte vs. Internal Standard no_impurities->quantify identify_quantify_impurity 4a. Identify & Quantify Impurity (e.g., signal at ~3.0-3.2 ppm) impurities_found->identify_quantify_impurity report_high Report Purity >99.5% quantify->report_high report_low Report Purity & Impurity Profile identify_quantify_impurity->report_low

Caption: Logical workflow for spectral data interpretation and purity determination.

Calculating Absolute Purity

Once the signals for the analyte and the internal standard (IS) are correctly integrated, the absolute purity (P) of the analyte can be calculated using the following formula:[3][6]

Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / manalyte) * (mIS / MWIS) * PIS

Where:

  • I = Integral area of the signal

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = Mass from weighing

  • PIS = Purity of the internal standard (from its certificate)

For example, if we integrate the singlet for the two benzylic protons (Hc, Nanalyte=2) of 2-Amino-3-(benzyloxy)propanamide against the two olefinic protons of maleic acid (NIS=2), the formula simplifies and allows for a direct calculation of the analyte's mass percentage purity in the weighed sample.

Conclusion

The validation of structural purity by 1H NMR spectroscopy is a robust, reliable, and highly informative method that is indispensable in modern drug development.[16][17] By employing a self-validating protocol with a certified internal standard, researchers can obtain an absolute purity value while simultaneously confirming the structural identity of 2-Amino-3-(benzyloxy)propanamide. This comparative approach, which actively seeks out and can quantify signals from process-related impurities, provides a higher degree of confidence in the quality of the API, ensuring that subsequent research and development efforts are built upon a foundation of unimpeachable molecular integrity.

References

  • The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi - RSSL. [Link]

  • Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. ACS Publications. [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative ¹H NMR as a Purity Assay. (2014). Journal of Medicinal Chemistry. [Link]

  • Holzgrabe, U. (2014). NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review. [Link]

  • Drug Discovery and Development of NMR Spectroscopy in Pharmaceutical Industry. (2022). Walsh Medical Media. [Link]

  • Quantitative NMR Spectroscopy. Bruker. [Link]

  • Possanzini, M. (2016). Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance. NIST. [Link]

  • NMR Sample Preparation: The Complete Guide. (2024). Organomation. [Link]

  • How to Get a Good 1H NMR Spectrum. University of Rochester, Department of Chemistry. [Link]

  • Unlocking Quality: The Ultimate Guide to GMP NMR Testing and Analytical Method Development, Validation Services for Reliable Release Testing. (2025). Emery Pharma. [Link]

  • Validation of Pharmaceutical Potency Determinations by Quantitative Nuclear Magnetic Resonance Spectrometry. National Open Access Monitor, Ireland. [Link]

  • Pommerening, C. A., et al. (2012). Validation of Pharmaceutical Potency Determinations by Quantitative Nuclear Magnetic Resonance Spectrometry. ResearchGate. [Link]

  • Supplementary Information on Synthesis of 3-arylpropanamides. Royal Society of Chemistry. [Link]

  • NMR Sample Preparation. Iowa State University, Chemical Instrumentation Facility. [Link]

  • Using NMR to observe the restricted rotation in amide bonds. (2023). Nanalysis. [Link]

  • FT-NMR Sample Preparation Guide. MIT OpenCourseWare. [Link]

  • Gellerman, G., et al. (2004). A simple and facile NMR method for the determination of hydrogen bonding by amide N–H protons in protein models and other compounds. New Journal of Chemistry. RSC Publishing. [Link]

  • Abraham, R. J., et al. (2013). 1H NMR spectra. Part 30(+): 1H chemical shifts in amides and the magnetic anisotropy, electric field and steric effects of the amide group. PubMed. [Link]

  • Proton NMR Investigation of Amide Samples using 60 MHz NMR analyzer. 4IR Solutions. [Link]

  • 1H NMR Spectrum of Amide Compounds. (2023). University Chemistry. [Link]

  • 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

  • Pevarello, P., et al. (2011). Process for the production of 2-[4-(3- and 2-fluorobenzyloxy) benzylamino] propanamides.
  • Table of Characteristic Proton NMR Shifts. UCLA Chemistry. [Link]

  • 1H NMR Chemical Shifts Chart. Chemistry Connected. [Link]

  • Classification of Impurities in Synthetic Peptide Drugs. (2023). LinkedIn. [Link]

  • Safinamide-impurities. Pharmaffiliates. [Link]

Sources

A Comparative Guide to the LC-MS Fragmentation Analysis of 2-Amino-3-(benzyloxy)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

For Immediate Distribution

This guide offers an in-depth technical analysis of the Liquid Chromatography-Mass Spectrometry (LC-MS) fragmentation behavior of 2-Amino-3-(benzyloxy)propanamide. It is intended for researchers, scientists, and drug development professionals seeking to understand the structural elucidation of this molecule and to compare the robust capabilities of tandem mass spectrometry (LC-MS/MS) with other analytical techniques.

Executive Summary: The Analytical Imperative

2-Amino-3-(benzyloxy)propanamide, a derivative of the amino acid serine, contains critical functional groups—a primary amine, a primary amide, and a benzyl ether—that dictate its chemical properties and biological activity. Accurate and reliable analytical methods are paramount for its characterization in complex matrices. This document provides a predictive analysis of its fragmentation under typical LC-MS/MS conditions, presents a validated experimental workflow, and objectively compares this methodology against alternative analytical strategies.

Deconstructing the Molecule: Predicted Fragmentation Pathways via LC-MS/MS

The power of tandem mass spectrometry lies in its ability to generate structurally informative fragment ions from a selected precursor ion. For 2-Amino-3-(benzyloxy)propanamide, upon electrospray ionization in positive mode (ESI+), the protonated molecule [M+H]⁺ is expected at an m/z of 195.11. Collision-Induced Dissociation (CID) of this precursor is anticipated to yield a characteristic fragmentation pattern.

Causality of Fragmentation: The fragmentation pathways are not random; they are governed by the stability of the resulting ions and neutral losses. The primary sites of cleavage are dictated by the molecule's inherent chemical structure.

  • The Benzyl Effect: The benzyloxy group is a prominent feature. Cleavage of the O-CH₂ bond is highly favored, leading to the formation of the extremely stable tropylium ion (C₇H₇⁺) at m/z 91.05 . This is often the base peak in the spectra of benzyl-containing compounds and serves as a definitive structural marker.

  • Amide Bond Instability: Amide bonds are susceptible to cleavage under CID conditions.[1] For this primary amide, cleavage of the bond between the main alkyl chain and the carbonyl group is expected, resulting in the characteristic carbamoyl ion ([CONH₂]⁺) at m/z 44.02 .[2][3][4]

  • Other Key Fragments: Other plausible fragmentation events include the neutral loss of ammonia (-17 Da) from the primary amine, leading to an ion at m/z 178.08, and cleavage of the benzyl group as a radical, resulting in an ion at m/z 104.05.

fragmentation_pathway Predicted Fragmentation of 2-Amino-3-(benzyloxy)propanamide cluster_frags Primary Fragment Ions M [M+H]⁺ 2-Amino-3-(benzyloxy)propanamide m/z 195.11 F1 Tropylium Ion C₇H₇⁺ m/z 91.05 M->F1 - C₃H₈N₂O₂ F2 [M+H - NH₃]⁺ m/z 178.08 M->F2 - NH₃ F3 [M+H - C₇H₇]⁺ m/z 104.05 M->F3 - C₇H₇ F4 Carbamoyl Ion [CONH₂]⁺ m/z 44.02 M->F4 - C₈H₁₁O

Caption: Predicted major fragmentation pathways of protonated 2-Amino-3-(benzyloxy)propanamide.

A Self-Validating Experimental Protocol for LC-MS/MS

This protocol is designed to be a self-validating system, ensuring robust and reproducible results.

Step 1: Sample Preparation
  • Solubilization: Dissolve the analyte in a 50:50 mixture of methanol:water to a stock concentration of 1 mg/mL.

  • Working Solution: Prepare a working solution of 1 µg/mL in the initial mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

  • Filtration: Filter the working solution through a 0.22 µm PTFE syringe filter to prevent clogging of the LC system.

Step 2: Liquid Chromatography
  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size). The choice of a C18 column provides good retention for the moderately polar analyte.

  • Mobile Phase A: 0.1% Formic Acid in Water. The acidifier promotes protonation for positive mode ESI.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution:

    Time (min) %B
    0.0 5
    1.0 5
    5.0 95
    7.0 95
    7.1 5

    | 10.0 | 5 |

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C. Elevated temperature improves peak shape and reduces viscosity.

  • Injection Volume: 5 µL.

Step 3: Mass Spectrometry
  • Ionization: Electrospray Ionization (ESI), Positive Mode.

  • MS1 Scan: Scan from m/z 50 to 500 to confirm the presence of the precursor ion at m/z 195.11.

  • MS2 Scan (Product Ion Scan):

    • Precursor Ion: m/z 195.11

    • Collision Gas: Argon

    • Collision Energy: Optimize between 10-40 eV to obtain a rich fragmentation spectrum. A ramped collision energy can be beneficial.

experimental_workflow LC-MS/MS Experimental Workflow cluster_prep Sample Preparation cluster_lcms LC-MS/MS Analysis Solubilize Solubilize in Methanol:Water Dilute Dilute to 1 µg/mL Solubilize->Dilute Filter Filter (0.22 µm) Dilute->Filter Inject Inject into LC Filter->Inject Separate C18 Column Separation Inject->Separate Ionize ESI+ Ionization Separate->Ionize Detect_MS1 MS1: Detect [M+H]⁺ (m/z 195.11) Ionize->Detect_MS1 Isolate Isolate Precursor Detect_MS1->Isolate Fragment MS2: CID Fragmentation Isolate->Fragment Detect_MS2 Detect Fragment Ions Fragment->Detect_MS2

Caption: A robust and sequential workflow for the analysis of 2-Amino-3-(benzyloxy)propanamide.

Comparative Analysis with Alternative Methodologies

While LC-MS/MS offers unparalleled sensitivity and structural detail, it is essential to consider other analytical techniques in the context of specific research needs.

Analytical TechniquePrinciple of OperationKey AdvantagesKey Limitations
LC-MS/MS Chromatographic separation followed by mass analysis of precursor and fragment ions.High sensitivity and selectivity; provides definitive structural information.Higher initial instrument cost and operational complexity.
HPLC-UV/Fluorescence Chromatographic separation with detection based on light absorption or emission.[5]Cost-effective, robust, and widely available.Lower sensitivity and specificity; requires a chromophore or derivatization for fluorescent detection.[6]
Ion-Exchange Chromatography (IEX) Separation based on ionic interactions with a charged stationary phase, often with post-column derivatization (e.g., ninhydrin).[7]Gold standard for amino acid quantitation; high accuracy and precision.[7]Can be slower; derivatization adds complexity.
Gas Chromatography-Mass Spectrometry (GC-MS) Separation of volatile compounds in the gas phase followed by mass analysis.Excellent for small, volatile, and thermally stable compounds.Requires derivatization to increase volatility and thermal stability; risk of analyte degradation at high temperatures.
Capillary Electrophoresis (CE) Separation based on differential migration in an electric field within a capillary.[5]High separation efficiency; minimal sample consumption.Can have lower sensitivity and reproducibility challenges compared to LC-based methods.
Nuclear Magnetic Resonance (NMR) Exploits the magnetic properties of atomic nuclei to provide detailed structural information.Unambiguous structure elucidation without fragmentation; non-destructive.Significantly lower sensitivity; requires pure samples in higher concentrations.

Conclusion: A Multi-faceted Approach to Structural Analysis

The LC-MS/MS fragmentation analysis of 2-Amino-3-(benzyloxy)propanamide is a powerful and highly informative technique. The predictable fragmentation pattern, highlighted by the formation of the tropylium ion and key amide-related fragments, provides a robust method for its identification and characterization. While other techniques have their merits, particularly in quantitative analysis (IEX) or for orthogonal verification (NMR), LC-MS/MS remains the superior choice for sensitive, specific, and structurally detailed analysis in complex research and development environments. The selection of the most appropriate analytical tool should be a strategic decision based on the specific requirements of the study.

References

  • Journal of the American Society for Mass Spectrometry. (2011). Ion-neutral complexes resulting from dissociative protonation: Fragmentation of α-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers. ACS Publications. [Link]

  • PubMed. (2010). Ion-neutral complexes resulting from dissociative protonation: fragmentation of alpha-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers. [Link]

  • RSC Advances. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. Royal Society of Chemistry. [Link]

  • Journal of the American Chemical Society. (1998). Collision-Induced Dissociation Threshold Energies of Protonated Glycine, Glycinamide, and Some Related Small Peptides and Peptide Amino Amides. ACS Publications. [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

  • Vaia. (n.d.). Problem 4 Primary amides give a strong pea... [Link]

  • Journal of the American Society for Mass Spectrometry. (2006). Chiral Differentiation of Amino Acids by In-Source Collision-Induced Dissociation Mass Spectrometry. PMC. [Link]

  • Scribd. (n.d.). Mass Spectrometry Fragmentation Patterns. [Link]

  • Journal of the American Society for Mass Spectrometry. (2011). Peptide Scrambling During Collision-Induced Dissociation is Influenced by N-terminal Residue Basicity. PMC. [Link]

  • Journal of the American Society for Mass Spectrometry. (2016). Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase. ACS Publications. [Link]

  • Taylor & Francis Online. (n.d.). Collision-induced dissociation – Knowledge and References. [Link]

  • University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. [Link]

  • ResearchGate. (2003). Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations. [Link]

  • PubChem. (n.d.). 2-[(2r,3s)-3-[[(2r)-2-amino-3-benzyloxy-propanoyl]amino]-2-hydroxy-4-phenyl-butyl]-n-tert-butyl-benzamide. [Link]-2-hydroxy-4-phenyl-butyl)-n-tert-butyl-benzamide)

  • Digital Commons@Kennesaw State University. (2018). Symposium of Student Scholars: Collision Induced Dissociation to Detect the Amino Acid Sequence of Synthetic Peptide: A Tandem Mass Spectrometry Investigation. [Link]

  • Molecules. (2023). A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. PMC. [Link]

  • LCGC. (2018). Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. [Link]

Sources

Safety Operating Guide

Navigating the Disposal of 2-Amino-3-(benzyloxy)propanamide: A Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and scientists engaged in drug development, the synthesis and handling of novel chemical entities are daily realities. With these activities comes the critical responsibility of proper waste disposal. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-Amino-3-(benzyloxy)propanamide, a compound that, while not extensively characterized in publicly available safety literature, warrants a cautious and informed approach based on the hazardous properties of structurally similar chemicals.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Amino-3-(benzyloxy)propanamide was publicly available at the time of this writing. The following guidance is based on the safety profiles of closely related analogs, such as (R)-(+)-2-Amino-3-benzyloxy-1-propanol, and established best practices for laboratory chemical waste management. It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to comply with all local, state, and federal regulations.

Understanding the Inherent Risks: A Proactive Stance on Safety

Based on the hazard classifications of analogous compounds, 2-Amino-3-(benzyloxy)propanamide should be handled as a hazardous substance with the potential to cause significant harm upon improper handling or exposure. The primary concerns are its likely corrosive nature and potential for irritation.

Anticipated Hazards:

  • Skin Corrosion/Irritation: Similar compounds are known to cause severe skin burns and irritation.[1][2]

  • Serious Eye Damage/Irritation: Direct contact can lead to serious and potentially irreversible eye damage.[1][2]

  • Acute Toxicity (Oral, Inhalation): While not fully investigated for the target compound, related chemicals may be harmful if swallowed or inhaled.[3]

  • Incompatibility: As an amide, this compound may react exothermically with acids.[4] It is also prudent to avoid contact with strong oxidizing agents.[1]

Core Principles of Disposal: A Framework for Safe Practice

The overarching goal of chemical waste disposal is the protection of laboratory personnel and the environment.[5] This is achieved through a multi-tiered approach emphasizing waste minimization, proper segregation, and compliant disposal pathways.

Key Safety and Disposal Information Summary
ParameterGuidelineRationale
Personal Protective Equipment (PPE) Chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat are mandatory. A face shield is recommended when handling larger quantities or when there is a risk of splashing.To prevent skin and eye contact with the potentially corrosive material.[1]
Waste Segregation Segregate waste containing 2-Amino-3-(benzyloxy)propanamide from acidic waste streams.[4]To prevent potentially violent exothermic reactions.
Waste Container Use a dedicated, properly labeled, and sealed hazardous waste container. The container must be compatible with the chemical.To prevent leaks, spills, and exposure to personnel.[3][6]
Labeling The waste container must be clearly labeled with "Hazardous Waste," the full chemical name: "2-Amino-3-(benzyloxy)propanamide," and the approximate concentration and quantity.To ensure proper identification and handling by waste management personnel and emergency responders.
Storage Store the waste container in a designated satellite accumulation area, away from incompatible materials.To maintain a safe and organized laboratory environment and comply with regulatory requirements.[3]

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the disposal of 2-Amino-3-(benzyloxy)propanamide from a laboratory setting.

1. Personal Protective Equipment (PPE) and Pre-Disposal Preparations:

  • Before handling the waste, don the appropriate PPE as outlined in the table above.
  • Ensure that a chemical spill kit is readily accessible.
  • Designate a specific area within a fume hood for the waste consolidation process.

2. Waste Collection:

  • Collect all waste materials containing 2-Amino-3-(benzyloxy)propanamide, including residual amounts in original containers, contaminated labware (e.g., pipette tips, filter paper), and any solutions.
  • For "empty" containers, it is best practice to triple-rinse with a suitable solvent (e.g., methanol or ethanol). The rinsate must be collected and disposed of as hazardous waste.[6]

3. Waste Consolidation and Containerization:

  • Carefully transfer the waste into a designated hazardous waste container. Avoid overfilling the container; leave at least 10% headspace to allow for vapor expansion.
  • Ensure the exterior of the container is clean and free of contamination.
  • Securely close the container lid.

4. Labeling and Documentation:

  • Affix a completed hazardous waste label to the container. The label must include:
  • The words "Hazardous Waste"
  • The full chemical name and concentration
  • The date of accumulation
  • The name of the principal investigator or laboratory contact

5. Storage and Disposal Request:

  • Store the sealed and labeled waste container in your laboratory's designated satellite accumulation area.
  • Follow your institution's specific procedures for requesting a hazardous waste pickup from the EHS department. Do not pour chemical waste down the drain.[5]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Amino-3-(benzyloxy)propanamide.

DisposalWorkflow cluster_prep Preparation cluster_collection Collection & Segregation cluster_containerization Containerization & Labeling cluster_disposal Final Disposal start Start: Waste Generation ppe Don Appropriate PPE start->ppe spill_kit Ensure Spill Kit is Accessible ppe->spill_kit collect_waste Collect Waste Material spill_kit->collect_waste rinse Triple-Rinse Empty Containers collect_waste->rinse collect_rinsate Collect Rinsate as Hazardous Waste rinse->collect_rinsate segregate Segregate from Incompatible Waste (Acids) collect_rinsate->segregate transfer Transfer to Waste Container segregate->transfer label_container Label Container Correctly transfer->label_container seal Securely Seal Container label_container->seal store Store in Satellite Accumulation Area seal->store request_pickup Request EHS Waste Pickup store->request_pickup end End: Compliant Disposal request_pickup->end

Caption: Disposal workflow for 2-Amino-3-(benzyloxy)propanamide.

Spill Management: An Emergency Protocol

In the event of a spill, immediate and correct action is crucial to mitigate risks.

  • Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

  • Isolate: If it is safe to do so, prevent the spill from spreading by using absorbent materials from a chemical spill kit.

  • Report: Notify your laboratory supervisor and your institution's EHS department.

  • Cleanup: Only trained personnel with the appropriate PPE should perform the cleanup. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal as hazardous waste.

  • Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap and water.

By adhering to these protocols, researchers can ensure the safe and environmentally responsible disposal of 2-Amino-3-(benzyloxy)propanamide, fostering a culture of safety and compliance within the laboratory.

References

  • Water Corporation.
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. Washington (DC)
  • Fisher Scientific. SAFETY DATA SHEET: (R)-(+)-2-Amino-3-benzyloxy-1-propanol. (2009).
  • University of Pennsylvania, Environmental Health and Radiation Safety. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
  • NextSDS. (R)-(+)
  • Sigma-Aldrich. (R)-2-Amino-3-(benzyloxy)propan-1-ol hydrochloride.
  • Emory University. Chemical Waste Disposal Guidelines.
  • Merck Millipore.
  • Lab Supplies. Amides Waste Compatibility: Key Insights for Safe Disposal.
  • Universiti Tun Hussein Onn Malaysia.

Sources

Personal protective equipment for handling 2-Amino-3-(benzyloxy)propanamide

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a set of arbitrary rules, but as a logical extension of chemical mechanism and physical properties. When handling 2-Amino-3-(benzyloxy)propanamide (often utilized as an O-benzylserinamide intermediate in the synthesis of neuroactive compounds and peptidomimetics), your safety protocols must be dictated by the molecule's specific structural hazards.

This guide provides the mechanistic rationale, precise Personal Protective Equipment (PPE) specifications, and self-validating operational workflows required to handle this compound safely.

Mechanistic Toxicology: The "Why" Behind the PPE

To design an effective defense, we must first understand the molecular offense. 2-Amino-3-(benzyloxy)propanamide presents two primary structural hazards:

  • The Primary Amine Moiety: Amines act as nucleophiles and organic bases. Upon contact with the moisture of the stratum corneum or the mucosal membranes of the eye, they can cause localized pH elevation, leading to protein denaturation, severe irritation, and potential skin sensitization.

  • The Benzyl Ether Group: The bulky, non-polar benzyloxy group significantly increases the molecule's lipophilicity (LogP). While highly polar amino acids struggle to cross the skin barrier, this lipophilic modification acts as a transdermal penetration enhancer, allowing the toxicophore to absorb rapidly into systemic circulation if dermal contact occurs.

Because of this structure-activity relationship, standard "light chemistry" PPE is insufficient, particularly when this compound is dissolved in organic solvents like Dichloromethane (DCM) or Dimethylformamide (DMF), which further accelerate dermal absorption.

Quantitative PPE Matrix & Operational Deployment

The following specifications are grounded in the [1] and standard chemical resistance data.

PPE CategoryMaterial SpecificationBreakthrough TimeMechanistic Justification
Hand Protection (Solid) Nitrile (≥5 mil thickness)>240 min (Solid)Nitrile provides a high-tensile barrier against solid particulates and basic amines.
Hand Protection (Solvent) Viton / Fluoropolymer (≥15 mil)>480 min (DCM/DMF)Prevents rapid solvent permeation that would otherwise carry the lipophilic solute across the glove barrier.
Eye Protection Polycarbonate (ANSI Z87.1)N/A (Impact/Splash)Protects against corneal saponification from basic primary amines and solvent splashes.
Body Protection Flame-Resistant (FR) Lab CoatN/APrevents static discharge when handling powders; knit cuffs prevent wrist exposure.
Ventilation Chemical Fume Hood80–120 fpm face velocityCaptures aerosolized particulates and organic solvent vapors.

Self-Validating Handling Protocol

Do not simply follow steps; validate them as you go. This step-by-step methodology ensures that every layer of your safety protocol is actively functioning before you expose yourself to the chemical.

Phase 1: Pre-Operation & Engineering Controls

  • Validate Airflow: Check the digital monitor on your chemical fume hood. Ensure the face velocity is actively reading between 80–120 feet per minute (fpm). Self-Validation: Tape a small piece of tissue to the bottom of the sash; it should pull steadily inward.

  • Clear the Deck: Remove all incompatible materials from the hood. 2-Amino-3-(benzyloxy)propanamide is incompatible with strong oxidizing agents and strong acids, which can trigger exothermic reactions.

Phase 2: PPE Donning & Integrity Validation

  • Body & Eyes: Don your FR lab coat, ensuring it is buttoned to the top to protect the neck. Don ANSI Z87.1 splash goggles.

  • Glove Integrity Test: Before donning your nitrile or Viton gloves, perform an air-inflation test. Trap air in the glove by twisting the cuff, and squeeze to check for microscopic pinholes.

  • Double-Gloving: If working with the compound in solution, don a standard 5-mil nitrile inner glove, followed by the heavier Viton outer glove. Ensure the inner glove cuff sits under the lab coat sleeve, and the outer glove sits over the sleeve.

Phase 3: Chemical Dispensing & Synthesis

  • Static Mitigation: Ground your analytical balance. Benzyl ether derivatives in powder form can hold a static charge, leading to sudden aerosolization.

  • Transfer: Use a grounded, anti-static micro-spatula to transfer the powder.

  • Solvent Addition: If dissolving the compound, place the pre-weighed solid into a round-bottom flask, purge with inert gas (Nitrogen/Argon), and slowly add the solvent via syringe to minimize aerosol generation.

Operational Workflow Visualization

PPE_Workflow Start 1. Risk Assessment (Review SDS & Toxicity) Donning 2. PPE Donning (Double Nitrile / Viton) Start->Donning Validation 3. Integrity Validation (Air-Inflation Test) Donning->Validation FumeHood 4. Engineering Controls (Fume Hood >100 fpm) Validation->FumeHood Handling 5. Chemical Dispensing (Anti-static tools) FumeHood->Handling Spill Spill Occurred? Handling->Spill CleanUp Execute Spill SOP (Damp Absorbent) Spill->CleanUp Yes Doffing 6. Safe Doffing & Waste Segregation Spill->Doffing No CleanUp->Doffing End 7. Decontamination Doffing->End

Operational workflow for PPE validation, handling, and spill response of benzyl ether derivatives.

Spill Response & Disposal Plan

In the event of a spill, standard sweeping will aerosolize the basic amine powder, creating an immediate inhalation hazard. Follow this procedural response as outlined by [2] and [3]:

For Solid Spills (<50g):

  • Isolate: Lower the fume hood sash to increase face velocity and contain any airborne dust.

  • Dampen: Do NOT dry sweep. Cover the spill with absorbent pads lightly dampened with water or a dilute weak acid (e.g., 1% acetic acid) to neutralize the basic amine and prevent dust generation.

  • Collect: Use a non-sparking polypropylene scoop to transfer the dampened mass into a sealable, compatible hazardous waste container.

  • Decontaminate: Wipe the surface with a solvent compatible with the chemical (e.g., methanol or isopropanol), followed by a soap and water wash to remove residual organics.

For Solution Spills (>500mL in organic solvent):

  • Evacuate: Step back and allow the fume hood to clear the initial burst of solvent vapors.

  • Contain: Deploy a universal chemical spill kit (amorphous silicate or vermiculite) starting from the perimeter of the spill and working inward to prevent spreading.

  • Dispose: Sweep the absorbed matrix into a hazardous waste bin. Label clearly as "Hazardous Waste - Basic Amine/Benzyl Ether Derivative in [Solvent Name]".

Phase 4: Doffing & Waste Segregation

  • Wipe down the exterior of the reagent bottle with a compatible solvent wipe before returning it to the storage cabinet.

  • Remove outer gloves using the "glove-in-glove" technique: pinch the exterior of the first glove at the wrist, peel it off inside out, hold it in the gloved hand, and slide an ungloved finger under the wrist of the second glove to peel it over the first.

  • Dispose of all contaminated PPE in solid hazardous waste containers. Never dispose of amine-contaminated gloves in standard municipal trash.

References

  • National Institute for Occupational Safety and Health (NIOSH) / CDC. Personal Protective Equipment. Available at: [Link]

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment - Hazards Solutions. Available at:[Link]

  • National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Center for Biotechnology Information (NCBI). Available at:[Link]

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.